Cas no 63375-81-5 (2-Bromo-4,5-dimethoxyphenethylamine)

2-Bromo-4,5-dimethoxyphenethylamine is a brominated phenethylamine derivative with dimethoxy substitutions at the 4 and 5 positions of the aromatic ring. This compound is of interest in organic synthesis and pharmacological research due to its structural similarity to other psychoactive phenethylamines, making it a potential precursor or intermediate in the study of neurotransmitter analogs. The bromine substituent enhances its reactivity, facilitating further functionalization, while the dimethoxy groups contribute to its electronic properties. It is commonly utilized in controlled laboratory settings for method development and structure-activity relationship studies. Proper handling and compliance with regulatory guidelines are essential due to its potential applications in specialized research domains.
2-Bromo-4,5-dimethoxyphenethylamine structure
63375-81-5 structure
Product Name:2-Bromo-4,5-dimethoxyphenethylamine
CAS No:63375-81-5
MF:C10H14BrNO2
MW:260.127662181854
MDL:MFCD00216576
CID:525807
PubChem ID:820370
Update Time:2026-04-29

2-Bromo-4,5-dimethoxyphenethylamine Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,2-bromo-4,5-dimethoxy-
    • 2-(2-bromo-4,5-dimethoxyphenyl)ethanamine
    • 2-(2-BROMO-4,5-DIMETHOXYPHENYL)ETHANAMINE HYDROCHLORIDE
    • 2-Bromo-4,5-dimethoxyphenethylamine
    • (2-bromo-4,5-dimethoxyphenyl)acetonitrile
    • (2-bromo-4,5-dimethoxyphenyl)ethylamine
    • 2-(2-bromo-4,5-dimethoxyphenyl)ethanenitrile
    • 2-(2-bromo-4,5-dimethoxyphenyl)ethylamine
    • 2-bromo
    • 2-bromo-4,5-dimethoxy-phenethylamine
    • 2-bromo-4,5-dimethoxyphenylacetonitrile
    • 6-bromo-3,4-dimethoxyphenethylamine
    • 6-bromohomoveratrylamine
    • AC1L3M09
    • AC1Q46T2
    • MDL: MFCD00216576
    • Inchi: InChI=1S/C10H14BrNO2/c1-13-9-5-7(3-4-12)8(11)6-10(9)14-2/h5-6H,3-4,12H2,1-2H3
    • InChI Key: WGAFQMMKTNUYDH-UHFFFAOYSA-N
    • SMILES: COC1=C(C=C(C(=C1)CCN)Br)OC

Computed Properties

  • Exact Mass: 260.02865
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 46.1

2-Bromo-4,5-dimethoxyphenethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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63375-81-5
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Enamine
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Enamine
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Enamine
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